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Compound of Interest

Compound Name: Biotin-PEG3-Bromide

Cat. No.: B12932867

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Biotin-PEG3-Bromide. Understanding the chemical

characteristics and potential degradation pathways of this reagent is critical for ensuring its

integrity and performance in various research and drug development applications, including

bioconjugation, targeted drug delivery, and diagnostic assay development.

Core Concepts: Structure and Reactivity
Biotin-PEG3-Bromide is a heterobifunctional linker composed of three key components: a

biotin moiety for high-affinity binding to streptavidin and avidin, a triethylene glycol (PEG3)

spacer to enhance hydrophilicity and provide spatial separation, and a terminal alkyl bromide

group for covalent attachment to nucleophiles. The bromide is a good leaving group, making

the molecule susceptible to nucleophilic substitution reactions, which is the basis for its utility in

bioconjugation.
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The stability of Biotin-PEG3-Bromide is influenced by temperature, pH, and the presence of

nucleophiles and oxidizing agents. The primary modes of degradation involve the hydrolysis of

the alkyl bromide, potential instability of the biotin moiety under harsh conditions, and oxidative

degradation of the PEG linker.

Data Presentation: Recommended Storage Conditions
To ensure the long-term stability and performance of Biotin-PEG3-Bromide, it is imperative to

adhere to the following storage guidelines. The data below is a summary of recommendations

from various suppliers.

Form
Storage
Temperature

Recommended
Duration

Key
Considerations

Solid (Powder) -20°C Up to 3 years

Store in a dry, dark

place. The compound

is hygroscopic; protect

from moisture.

Stock Solution (in

anhydrous DMSO)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Use

anhydrous solvent.

-20°C Up to 1 month

For shorter-term

storage. Protect from

moisture.

Factors Influencing Stability
pH: The alkyl bromide group is susceptible to hydrolysis, a reaction that is generally

accelerated at both acidic and basic pH. Neutral or slightly acidic conditions are preferable

for minimizing hydrolysis. The biotin moiety itself exhibits reduced stability at pH values

above 9.[1]

Temperature: Elevated temperatures can accelerate the rate of hydrolysis and other

degradation reactions. The PEG linker is also prone to thermal degradation, especially in the
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presence of oxygen.[2][3][4][5][6] Long-term exposure to temperatures above -20°C in solid

form, or above -80°C for solutions, is not recommended.

Nucleophiles: The alkyl bromide readily reacts with nucleophiles. Therefore, storage in

buffers or solutions containing nucleophiles (e.g., primary amines, thiols) will lead to the

consumption of the reactive group.

Oxidizing Agents: The PEG chain can be susceptible to oxidative degradation.[2][3] Contact

with strong oxidizing agents should be avoided.

Logical Relationships in Degradation
The primary degradation pathway for Biotin-PEG3-Bromide in aqueous environments is the

hydrolysis of the C-Br bond, leading to the formation of a non-reactive hydroxyl group. This

process renders the molecule incapable of conjugating to target molecules via the intended

bromide chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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